Cas no 2308475-55-8 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid
• CAS No: 2308475-55-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6390744
• PubChem ID: 165531645
• Update Time: 2025-05-26

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid
• 2308475-55-8
• EN300-1581366
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3,3-dimethylbutanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-10-17(15-23(30)29-24(25(31)32)27(2,3)4)28-26(33)34-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22,24H,5,10,15-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17-,24?/m0/s1
• InChI Key： HTADAHCZQRFRGB-KEJDIYNNSA-N
• SMILES： O(C(N[C@@H](CCC)CC(NC(C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid

Introduction to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid (CAS No. 2308475-55-8)

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid, identified by the CAS number 2308475-55-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a chiral center at the (3S) position, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid-derived backbone. The presence of these structural features not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various therapeutic applications.

The Fmoc moiety is particularly noteworthy, as it is widely employed in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. In the context of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid, the Fmoc group is likely serving as a protective group for the amino function, allowing for selective modifications elsewhere in the molecule. This strategy is crucial in multi-step syntheses where orthogonal protecting groups are required to prevent unwanted side reactions.

The core structure of this compound consists of an amino acid derivative linked to a hexanamido moiety, which introduces additional functional groups that could participate in hydrogen bonding or other interactions with biological targets. The presence of 3,3-dimethylbutanoic acid at one end of the molecule adds bulk and may influence solubility and metabolic stability. These structural elements collectively contribute to the compound's potential bioactivity and make it a valuable scaffold for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of chiral molecules in drug development. The (3S) configuration at the stereogenic center ensures enantioselective synthesis, which is critical for achieving desired pharmacological properties while minimizing unwanted side effects. The stereochemical purity of this compound can be maintained through careful synthetic planning, ensuring that subsequent derivatives retain their intended biological activity.

One of the most compelling aspects of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid is its versatility as a building block. Researchers have explored its utility in generating libraries of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles. The fluorenylmethoxycarbonyl group facilitates its incorporation into peptide chains via SPPS, enabling the rapid assembly of complex sequences with high fidelity.

The hexanamido portion of the molecule provides a hydrophilic surface that can enhance solubility and binding affinity to target proteins. This feature is particularly relevant in the development of enzyme inhibitors or receptor ligands, where optimal solubility is often required for effective drug delivery. Additionally, the dimethylbutanoic acid side chain contributes to steric hindrance, which can be exploited to fine-tune binding interactions and improve selectivity.

In recent years, there has been growing interest in using computational methods to predict and optimize the bioactivity of novel compounds. Molecular modeling techniques have been employed to explore how 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid interacts with potential biological targets such as enzymes and receptors. These studies have provided valuable insights into its binding mode and have guided modifications aimed at enhancing potency and selectivity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation, has enabled more efficient access to complex structures like this one. These techniques not only improve scalability but also allow for greater molecular diversity during library synthesis.

From a biological perspective, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid has shown promise in preclinical studies as a precursor for biologically active molecules. Its structural features make it well-suited for modulating protein-protein interactions or inhibiting key enzymatic pathways implicated in diseases such as cancer or inflammation. Further investigation into its derivatives could uncover novel therapeutic agents with improved efficacy and reduced toxicity compared to existing treatments.

The role of fluorinated aromatic groups in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl moiety not only serves as a protecting group but also contributes to metabolic stability and lipophilicity when incorporated into drug candidates. This has led to its widespread use in designing small-molecule inhibitors that must withstand biotransformation processes while maintaining their pharmacological activity.

As research continues to evolve, new applications for compounds like 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid are likely to emerge. Advances in synthetic chemistry and biotechnology are enabling more sophisticated molecular architectures to be constructed with greater precision than ever before. This opens up possibilities for developing next-generation therapeutics that address unmet medical needs more effectively than current options.

In conclusion,2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3,3-dimethylbutanoic acid (CAS No. 2308475-55-8) represents an exciting opportunity for innovation in pharmaceutical research. Its complex structure combined with functional features such as chiral centers,Fmoc protecting groups,and hydrophilic/hydrophobic balance positions it as a versatile tool for drug discovery efforts aimed at developing novel treatments across multiple therapeutic areas.